
A Comprehensive Technical Guide to (3E,5Z)-
Octadien-2-one-13C2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (3E,5Z)-Octadien-2-one-13C2

Cat. No.: B12366305 Get Quote

This technical guide provides an in-depth overview of the isotopically labeled compound

(3E,5Z)-Octadien-2-one-13C2, tailored for researchers, scientists, and professionals in drug

development. This document summarizes its chemical properties, and while specific

experimental protocols and biological pathway information are not readily available in the public

domain for this particular isotopologue, this guide presents general methodologies where such

a compound would be utilized.

Core Compound Data
(3E,5Z)-Octadien-2-one-13C2 is a stable isotope-labeled version of (3E,5Z)-Octadien-2-one.

The "-13C2" designation indicates that two of the carbon atoms in the molecule have been

replaced with the carbon-13 isotope. This labeling is invaluable for studies requiring mass

differentiation, such as in mass spectrometry-based metabolic tracking or as an internal

standard for quantitative analysis.

Table 1: Physicochemical Properties of (3E,5Z)-Octadien-2-one and its 13C2 Isotope
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Property (3E,5Z)-Octadien-2-one
(3E,5Z)-Octadien-2-one-
13C2

Molecular Formula C₈H₁₂O C₆¹³C₂H₁₂O

Molecular Weight 124.18 g/mol [1][2][3]

126.17 g/mol (for the E,E

isomer, expected to be the

same for the E,Z isomer)[4]

Exact Mass 124.088815002 Da[1] ~126.095468 Da (calculated)

CAS Number 4173-41-5[3] Not publicly available

Experimental Protocols
While specific experimental protocols for the synthesis and application of (3E,5Z)-Octadien-2-
one-13C2 are not detailed in publicly accessible literature, this section outlines a general

methodology for the use of such a stable isotope-labeled compound in a research setting, for

instance, in a metabolic fate study.

Protocol: General Workflow for a Metabolic Fate Study Using a 13C-Labeled Compound

Dosing: The isotopically labeled compound is introduced to the biological system of interest

(e.g., cell culture, animal model). The dosage and route of administration are determined by

the specific experimental design.

Sample Collection: At predetermined time points, biological samples (e.g., plasma, urine,

tissue homogenates) are collected.

Metabolite Extraction: Metabolites are extracted from the collected samples using

appropriate solvent systems (e.g., methanol, acetonitrile) to precipitate proteins and extract a

broad range of metabolites.

Sample Analysis: The extracted samples are analyzed using high-resolution mass

spectrometry (MS) coupled with a separation technique like liquid chromatography (LC) or

gas chromatography (GC).
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Data Analysis: The mass spectrometer is set to detect the mass of the parent labeled

compound and its potential metabolites. The presence of the 13C label results in a

characteristic mass shift, allowing for the differentiation of the compound and its metabolic

products from the endogenous molecular background. The metabolic fate is elucidated by

identifying the structures of the labeled metabolites.

Potential Biological Significance
The biological activity of the unlabeled (3E,5Z)-Octadien-2-one is not extensively documented.

However, the stereochemistry of molecules is known to play a crucial role in their biological

activity[5][6][7]. Different isomers can exhibit varied interactions with enzymes and receptors,

leading to different physiological effects[5][8]. The use of isotopically labeled versions like

(3E,5Z)-Octadien-2-one-13C2 is a powerful tool to trace the absorption, distribution,

metabolism, and excretion (ADME) of this specific isomer without interference from other

isomers or endogenous compounds.

Visualizations
The following diagrams illustrate the logical flow of information presented in this guide and a

general experimental workflow.
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Caption: Information hierarchy for (3E,5Z)-Octadien-2-one-13C2.
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General Experimental Workflow

Dosing with
(3E,5Z)-Octadien-2-one-13C2

Sample Collection
(e.g., Plasma, Tissue) Metabolite Extraction LC-MS/GC-MS Analysis Data Analysis and

Metabolite Identification

Click to download full resolution via product page

Caption: General workflow for a metabolic study using a labeled compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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